Cas no 1261777-21-2 (4-Iodo-2-methylbenzyl bromide)

• Product Name: 4-Iodo-2-methylbenzyl bromide
• CAS No: 1261777-21-2
• MF: C₈H₈BrI
• MW: 310.957593917847
• CID: 4965223
• Update Time: 2025-11-01

4-Iodo-2-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-IODO-2-METHYLBENZYL BROMIDE
• 4-Iodo-2-methylbenzyl bromide

• Inchi： 1S/C8H8BrI/c1-6-4-8(10)3-2-7(6)5-9/h2-4H,5H2,1H3
• InChI Key： BFNBULDZUYBBLE-UHFFFAOYSA-N
• SMILES： IC1C=CC(CBr)=C(C)C=1

Computed Properties

• Exact Mass: 309.88541 g/mol
• Monoisotopic Mass: 309.88541 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0
• Molecular Weight: 310.96

Additional information on 4-Iodo-2-methylbenzyl bromide

Research Brief on 4-Iodo-2-methylbenzyl bromide (CAS: 1261777-21-2) in Chemical and Biomedical Applications

4-Iodo-2-methylbenzyl bromide (CAS: 1261777-21-2) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This compound serves as a crucial intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features, including the reactive benzyl bromide moiety and the iodine substituent, make it a valuable building block for cross-coupling reactions and other transformative chemical processes.

Recent studies have highlighted the role of 4-Iodo-2-methylbenzyl bromide in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in cancer progression. The iodine atom at the 4-position allows for further functionalization via palladium-catalyzed coupling reactions, enabling the introduction of diverse pharmacophores to enhance biological activity and selectivity.

In the context of drug discovery, 4-Iodo-2-methylbenzyl bromide has been employed in the construction of libraries of compounds for high-throughput screening. Its reactivity with nucleophiles, such as amines and thiols, facilitates the rapid generation of structurally diverse molecules. This approach has proven particularly useful in identifying lead compounds with potential applications in treating neurodegenerative diseases and infectious diseases.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of 4-Iodo-2-methylbenzyl bromide. Given its sensitivity to light and moisture, researchers have developed improved storage conditions and stabilization techniques to maintain its reactivity and purity. Additionally, green chemistry approaches have been explored to minimize the environmental impact of its synthesis, including the use of catalytic systems and solvent-free reactions.

The biomedical applications of derivatives synthesized from 4-Iodo-2-methylbenzyl bromide continue to expand. Recent publications have demonstrated its utility in creating fluorescent probes for cellular imaging, where the iodine atom can be replaced with fluorophores via click chemistry. These probes are instrumental in studying intracellular processes and diagnosing diseases at the molecular level. Furthermore, its incorporation into polymer-based drug delivery systems has shown promise in enhancing the targeted release of therapeutics.

Looking ahead, the ongoing research on 4-Iodo-2-methylbenzyl bromide is expected to uncover new applications in material science and nanotechnology. Its potential role in the development of conductive polymers and organic electronic devices is currently under investigation. As the demand for specialized chemical intermediates grows, this compound is poised to remain a focal point in interdisciplinary research bridging chemistry, biology, and medicine.